4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
• InChI: InChI=1S/C23H19N3O5/c1-3-30-21-11-7-16(13-19(21)26(28)29)22(27)24-17-8-5-15(6-9-17)23-25-18-12-14(2)4-10-20(18)31-23/h4-13H,3H2,1-2H3,(H,24,27)
• InChI Key: UKMZWJWBIHEHAO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC(=C4)C)[N+](=O)[O-]
• Molecular Formula: C23H19N3O5
• Molecular Weight: 417.4 g/mol

Description

4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest due to its potential for use in various fields of research, including biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is not well understood. However, it is believed to interact with proteins in a specific manner, leading to changes in their activity or function. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the activity of certain enzymes, such as protein kinase C and casein kinase 2. Additionally, it has been shown to have anti-inflammatory effects in cell culture models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide in lab experiments is its specificity. This compound has been shown to interact with proteins in a specific manner, making it a useful tool for studying protein function. Additionally, it has been shown to have low toxicity in cell culture models, making it a safe compound to work with.
One limitation of using this compound in lab experiments is its cost. The synthesis of this compound involves several steps and can be time-consuming and expensive. Additionally, its mechanism of action is not well understood, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving 4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide. One potential direction is to further elucidate its mechanism of action. Understanding how this compound interacts with proteins could lead to the development of new therapeutics or the discovery of new protein targets.
Another potential direction is to explore the use of this compound in animal models. While it has been shown to have low toxicity in cell culture models, its effects in vivo are not well understood. Further research is needed to determine its potential as a drug lead or therapeutic agent.
In conclusion, this compound is a compound of interest for scientific research purposes. Its specificity and low toxicity make it a useful tool for studying protein function and its potential as a drug lead or therapeutic agent warrants further exploration. However, its cost and limited understanding of its mechanism of action may limit its usefulness in certain experiments.

Scientific Research Applications

4-ethoxy-N-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of biochemistry. It can be used to study the interaction between proteins and small molecules, as well as the mechanism of action of various enzymes.
Another potential application of this compound is in pharmacology. It can be used to study the effects of small molecules on various physiological processes, such as inflammation and cell signaling. Additionally, it may have potential as a drug lead for the development of new therapeutics.